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Introduction

Citreoviridin is a mycotoxin produced by several species of Penicillium and Aspergillus, most
notably Penicillium citreonigrum.[1][2] Historically known as a "yellow rice toxin," it has been
associated with outbreaks of a neurological condition resembling acute cardiac beriberi.[1] The
toxin exerts its effect by inhibiting mitochondrial ATP synthase, a critical enzyme in cellular
energy production.[1] Recent studies have also elucidated its role in modulating cellular
signaling pathways, specifically by inhibiting the transcriptional activity of peroxisome
proliferator-activated receptor-gamma (PPAR-y), which in turn affects the mechanistic target of
rapamycin complex 2 (mMTORC2) and stimulates autophagy, ultimately leading to apoptosis in
cardiomyocytes.[3]

Given its toxicity and potential impact on human health, sensitive and specific analytical
methods are crucial for the detection and characterization of Citreoviridin in various matrices.
High-resolution mass spectrometry (HRMS), particularly when coupled with liquid
chromatography (LC), offers unparalleled accuracy and sensitivity for the identification and
guantification of mycotoxins. This application note provides a detailed protocol for the
characterization of Citreoviridin using LC-HRMS, including sample preparation, instrumental
analysis, and data interpretation.
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Chemical Properties of Citreoviridin

Citreoviridin is a yellow crystalline solid with a conjugated polyene structure, which is
responsible for its characteristic color and fluorescence.[1] Its chemical and physical properties
are summarized in the table below.

Property Value

Molecular Formula C23H3006[1][2][4]

Molar Mass 402.5 g/mol [1][4]

Monoisotopic Mass 402.2042 u[4]

CAS Number 25425-12-1[1][2][4]

Appearance Yellow to orange powder[1]

Solubility Soluble in DMSO and Ethanol (10 mg/ml)[1]
UV/Vis Maxima (Ethanol) 388 nm[1]

Emission Maximum 525 nm (in chloroform)[1]

High-Resolution Mass Spectrometry Data

High-resolution mass spectrometry provides highly accurate mass measurements, enabling
confident identification of the molecular formula of a compound and its fragments. The table
below summarizes the high-resolution mass spectrometry data for Citreoviridin.

. Mass Proposed

Theoretical
lon Type p Measured m/z Accuracy Elemental

m/z

(ppm) Composition

[M+H]* 403.2118 403.2120 0.5 C23H3106*
Fragment 1 315.1594 315.1 - C18H2304"
Fragment 2 297.1489 297.1 - Ci1sH2103*
Fragment 3 139.0702 139.0 - CsH1102%
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Note: The measured m/z for the precursor ion is from da Rocha et al. (2015). The measured
m/z values for the fragments are nominal masses from the same source, as exact mass
measurements for these fragments were not available in the reviewed literature. The proposed
elemental compositions are based on theoretical fragmentation pathways.

Experimental Protocols
Sample Preparation (from Rice Matrix)

This protocol is adapted from established methods for mycotoxin extraction from cereal
matrices.[5]

Reagents and Materials:

Acetonitrile (HPLC grade)

o Water (HPLC grade)

e Formic acid

e Anhydrous magnesium sulfate

e Sodium chloride

e Centrifuge tubes (50 mL)

e Syringe filters (0.22 um, PTFE)

o \ortex mixer

o Centrifuge

Procedure:

e Weigh 5 g of homogenized rice sample into a 50 mL centrifuge tube.

e Add 20 mL of acetonitrile/water (80:20, v/v) solution.

» Vortex vigorously for 1 minute.
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Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride.

Immediately vortex for 1 minute to prevent the formation of agglomerates.

Centrifuge at 4000 rpm for 10 minutes.

Take an aliquot of the supernatant (acetonitrile layer).

Filter the extract through a 0.22 um PTFE syringe filter into an autosampler vial.

The sample is now ready for LC-HRMS analysis.

Liquid Chromatography-High-Resolution Mass
Spectrometry (LC-HRMS) Analysis

Instrumentation:
o UHPLC system coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).
Chromatographic Conditions:
e Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 um patrticle size).
» Mobile Phase A: Water with 0.1% formic acid.
» Mobile Phase B: Acetonitrile with 0.1% formic acid.
e Flow Rate: 0.3 mL/min.
e Injection Volume: 5 pL.
e Column Temperature: 40 °C.
o Gradient:
o 0-1 min: 5% B

o 1-8 min: Linear gradient to 95% B
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o 8-10 min: Hold at 95% B
o 10-10.1 min: Return to 5% B
o 10.1-12 min: Re-equilibration at 5% B

Mass Spectrometry Conditions (Positive ESI mode):

lon Source: Electrospray lonization (ESI), positive mode.

o Capillary Voltage: 3.5 kV.

e Source Temperature: 120 °C.

o Desolvation Temperature: 350 °C.

» Gas Flow Rates: Optimized for the specific instrument.

e Acquisition Mode: Full scan MS and data-dependent MS/MS (dd-MS?).
e Full Scan MS Range: m/z 100-1000.

e Resolution: > 70,000 FWHM.

 MS/MS Fragmentation: Collision-Induced Dissociation (CID) with stepped collision energies
(e.g., 10, 20, 40 eV) to obtain comprehensive fragmentation information.

Visualizations
Experimental Workflow

l Sample Preparation }——{ Extraction with Acetonitrile/Water }—»l QUECERS Cleanup }—»l LC Separation (C18 Column) }—»l Electrospray lonization (ESI+) }—»l HRMS Detection (Full Scan) }—»l dd-MS? Fragmentation (CID) }—»l Data Analysis & Characterization

Click to download full resolution via product page

Caption: A streamlined workflow for the characterization of Citreoviridin using LC-HRMS.
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Proposed Fragmentation Pathway of Citreoviridin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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